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Introduction:

Oxine-copper, the copper salt of 8-hydroxyquinoline, is a broad-spectrum antimicrobial agent
with established applications in agriculture as a fungicide and bactericide.[1][2][3] Its efficacy
stems from a multi-site mode of action, making it a valuable tool for managing a variety of plant
pathogens.[2][4] These application notes provide detailed information on its mechanism of
action, quantitative efficacy data, and standardized protocols for its use in agricultural research
and development settings. Oxine-copper acts as a non-systemic, protective fungicide, forming
a barrier on the plant surface to prevent fungal and bacterial entry.[1][5][6][7]

Mechanism of Action:

The antimicrobial activity of Oxine-copper is multifaceted. The 8-hydroxyquinoline component,
a potent chelating agent, disrupts essential enzyme systems by binding to metal ions crucial for
their function.[4] As an ionophore, oxine facilitates the transport of copper ions across cellular
membranes, leading to their permeabilization and the induction of lipid peroxidation, which
causes cell damage.[4] This dual action of chelating essential metals and disrupting cell
membrane integrity contributes to its broad-spectrum efficacy. The lipid-soluble nature of the
Oxine-copper complex allows it to easily permeate cellular membranes. Inside the cell, it can
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dissociate, allowing copper to bind to and inhibit enzymes and other critical cellular
components.[8]

Signaling Pathway of Oxine-Copper's Antimicrobial Action
Caption: Mechanism of action of Oxine-copper against fungal and bacterial pathogens.

Quantitative Data

The following tables summarize the efficacy of Oxine-copper against various plant pathogens.
It is important to note that the Minimum Inhibitory Concentration (MIC) and Minimum Fungicidal
Concentration (MFC) can vary depending on the specific methodology and growth medium
used.[9]

Table 1: Antifungal Activity of Oxine-Copper

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://downloads.regulations.gov/EPA-HQ-OPP-2010-0454-0003/content.pdf
https://www.benchchem.com/product/b1143693?utm_src=pdf-body
https://www.benchchem.com/product/b1143693?utm_src=pdf-body
https://www.benchchem.com/product/b1143693?utm_src=pdf-body
https://www.researchgate.net/publication/248581324_Fungitoxicity_of_oxine_and_copper_oxinate_Activity_spectrum_development_of_resistance_and_synergy
https://www.benchchem.com/product/b1143693?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143693?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Pathogen

Crop(s) Affected

Efficacy Noted

Alternaria spp.

Flax, Oilseed Rape

Seed treatment is effective.[5]

[6]

Botrytis spp.

Flax

Controlled with seed treatment.

[5][6]

Cercospora spp.

Beet

Seed treatment is effective.[5]

[6]

Seed treatment is effective.[5]

Phoma spp. Beet, Oilseed Rape ]
] Controlled with seed treatment.
Pythium spp. Beet
[51[6]
o ) Seed treatment is effective.[5]
Sclerotinia sclerotiorum Sunflowers 6]
Seed treatment is effective.[5]
Glume Blotch Wheat
[6]
Seed treatment is effective.[5]
Bunt Wheat
[6]
Seed treatment is effective.[5]
Snow Mould Wheat
[6]
Controlled by foliar application.
Leaf Spot Beans, Peas, Celery

[5][6]

Scab and Canker

Pome Fruit

Controlled by foliar application.

[5]L6]

Table 2: General Application Rates for Oxine-Copper
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Application Method

Recommended Rate

Target

Seed Treatment

20-100 g / 100 kg of seed

Various fungal pathogens on
wheat, beet, flax, oilseed rape,

sunflowers, beans, and peas.

[5][6]

Foliar Spray

Product specific, refer to label

Leaf spot on celery; scab and

canker on pome fruit.[5][6]

Wound Sealing

Product specific, refer to label

Sealing wounds and pruning

cuts on trees.[5][6]

Equipment Disinfection

Product specific, refer to label

Treatment of fruit and potato-

handling equipment.[5][6]

Table 3: Ecotoxicological Data for Oxine-Copper

Organism

Test

Result

Bobwhite Quail

Acute Oral LD50

>2619 mg/kg[5]

Bluegill Sunfish

Acute LC50 (96 h)

>0.24 mg/I[5]

Daphnia magna

Acute EC50 (48 h)

>0.132 mg/I[5]

Pseudokirchneriella

subcapitata

Acute EC50 (72 h)

0.046 mg/I[5]

Table 4: Mammalian Toxicity of Oxine-Copper
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Test Result

Acute Oral LD50 (male rats) 585 mg/kgl[5]
Acute Oral LD50 (female rats) 500 mg/kgl[5]
Acute Dermal LD50 (rats) >2000 mg/kg[5]
Acute Inhalation LC50 (4 h, rats) 0.15 mg/L[5]
Skin Irritation (rabbits) Non-irritating[5]
Eye lIrritation (rabbits) Irritating[5]

Experimental Protocols

Protocol 1: In Vitro Efficacy Testing of Oxine-Copper Against Fungal Pathogens (Broth Dilution
Method)

This protocol is designed to determine the Minimum Inhibitory Concentration (MIC) and
Minimum Fungicidal Concentration (MFC) of Oxine-copper against a target fungal pathogen.

Workflow for In Vitro Efficacy Testing

Caption: Workflow for determining the in vitro efficacy of Oxine-copper.
Materials:

e Oxine-copper

e Appropriate solvent (e.g., DMSO, ethanol)

e Fungal growth medium (e.g., Potato Dextrose Broth)

« Sterile microplates or test tubes

o Target fungal pathogen culture

e Spectrophotometer (optional)
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e Incubator
o Sterile agar plates (for MFC determination)
Procedure:

o Preparation of Oxine-Copper Stock Solution: Dissolve a known weight of Oxine-copper in a
minimal amount of a suitable solvent to create a high-concentration stock solution.

o Serial Dilutions: Perform a series of two-fold dilutions of the Oxine-copper stock solution in
the fungal growth medium in the wells of a microplate or in test tubes. Include a positive
control (medium with inoculum, no Oxine-copper) and a negative control (medium only).

e Inoculum Preparation: Prepare a standardized inoculum of the target fungus (e.g., spore
suspension at a concentration of 1 x 10"5 spores/mL).

 Inoculation: Add the fungal inoculum to each well/tube containing the diluted Oxine-copper
and the positive control.

 Incubation: Incubate the microplate/tubes at the optimal temperature for the growth of the
target fungus for a specified period (e.g., 48-72 hours).

o MIC Determination: The MIC is the lowest concentration of Oxine-copper at which no visible
growth of the fungus is observed. This can be assessed visually or by measuring
absorbance with a spectrophotometer.

o MFC Determination: To determine the MFC, take an aliquot from each well/tube showing no
growth and plate it onto a fresh agar plate. Incubate the plates. The MFC is the lowest
concentration of Oxine-copper from which the fungus does not recover and grow on the
agar plate.

Protocol 2: Evaluating the Efficacy of Oxine-Copper as a Surface Disinfectant for Agricultural
Tools

This protocol provides a method to assess the effectiveness of Oxine-copper in reducing the
microbial load on agricultural tools.
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Logical Flow for Surface Disinfection Protocol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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